![molecular formula C13H7Cl2N5O2 B2595007 N-(5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide CAS No. 1251706-32-7](/img/structure/B2595007.png)
N-(5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C13H7Cl2N5O2 and its molecular weight is 336.13. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Characterization
- Spectral Analysis and Theoretical Calculations : The Fourier Transform Infrared (FT-IR) spectral analysis and theoretical calculations of oxadiazole derivatives have been conducted to understand their structural and chemical properties. These studies, combining density functional theory (DFT) calculations, molecular dynamics (MD) simulations, and molecular docking procedures, provide insights into the reactivity and stability of these compounds, suggesting potential applications in developing new anti-cancer drugs due to their ability to form stable complexes with receptors like 1-phosphatidylinositol phosphodiesterase (Abdul-Malek S. Al-Tamimi et al., 2018).
Biological Activities
Antimycobacterial Activity : Substituted isosteres of pyridine- and pyrazinecarboxylic acids, including oxadiazole derivatives, have shown activity against Mycobacterium tuberculosis. These compounds demonstrate the potential for developing new treatments against tuberculosis, highlighting the importance of chemical modifications to enhance antimicrobial efficacy (M. Gezginci et al., 1998).
Antitubercular and Antimicrobial Evaluation : Novel N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives have been synthesized and screened for antitubercular activity. One derivative, in particular, demonstrated significant activity against Mycobacterium tuberculosis H37Rv, indicating the potential for further drug development in combating tuberculosis (N. Nayak et al., 2016).
Synthesis Techniques and Applications
- Metal-Involved Solvothermal Interconversions : Research on pyrazinyl substituted azole derivatives, including oxadiazoles, under solvothermal conditions has shown the potential for reversible conversions in the presence of certain metal salts. This study opens avenues for creating crystalline materials with attractive supramolecular architectures, suggesting applications in materials science and nanotechnology (Cheng‐Peng Li et al., 2010).
Properties
IUPAC Name |
N-[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2N5O2/c14-7-1-2-8(9(15)5-7)12-19-20-13(22-12)18-11(21)10-6-16-3-4-17-10/h1-6H,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTHSBMMICLZDNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=NN=C(O2)NC(=O)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.